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Compound of Interest

Compound Name:
Xanthosine 5'-monophosphate

sodium salt

Cat. No.: B15588303 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Xanthosine 5'-monophosphate sodium salt, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Safety and Hazard Summary
Xanthosine 5'-monophosphate sodium salt is a chemical intermediate used in purine

metabolism research. While not classified as acutely hazardous, it presents certain risks that

necessitate careful handling and disposal.
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Hazard Classification GHS Statements Key Precautions

Acute Oral Toxicity H302: Harmful if swallowed

Avoid ingestion. Do not eat,

drink, or smoke when

handling. Wash hands

thoroughly after handling.

Skin Irritation H315: Causes skin irritation

Wear protective gloves and lab

coat. In case of contact, wash

skin with soap and water.

Eye Irritation
H319: Causes serious eye

irritation

Wear safety glasses or

goggles. In case of contact,

rinse cautiously with water for

several minutes.

Respiratory Irritation
H335: May cause respiratory

irritation

Avoid breathing dust. Handle

in a well-ventilated area or with

local exhaust ventilation.

Environmental

Do not allow to enter sewers,

surface water, or ground

water[1].

Disposal Procedures
The primary principle for the disposal of Xanthosine 5'-monophosphate sodium salt is to

prevent its release into the environment and to comply with all applicable local, state, and

federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure you are wearing the appropriate PPE:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat
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Step 2: Waste Collection

Solid Waste:

Carefully sweep up any spilled solid material, avoiding dust generation.

Place the material into a clearly labeled, sealed container designated for chemical waste.

Label the container as "Xanthosine 5'-monophosphate sodium salt" and include any

relevant hazard warnings.

Contaminated Materials:

Any materials used to clean up spills (e.g., paper towels, absorbent pads) and any

disposable labware (e.g., weigh boats, pipette tips) that have come into contact with the

chemical should be considered contaminated.

Place all contaminated materials into the same labeled chemical waste container.

Aqueous Solutions:

Do not pour solutions containing Xanthosine 5'-monophosphate sodium salt down the

drain.

Collect all aqueous waste in a separate, clearly labeled, and sealed container.

The container should be labeled "Aqueous Waste containing Xanthosine 5'-
monophosphate sodium salt."

Step 3: Waste Disposal

All waste containing Xanthosine 5'-monophosphate sodium salt must be disposed of

through an approved hazardous waste disposal facility.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.

Follow all institutional guidelines for waste segregation and storage prior to pickup.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Xanthosine 5'-monophosphate sodium salt.

Start: Xanthosine 5'-monophosphate Sodium Salt for Disposal

Waste Segregation and Collection

Containerization and Labeling

Final DisposalAssess Waste Type

Solid Waste (Powder, Spills)
Solid

Contaminated Labware (Gloves, Tips)
Contaminated

Material

Aqueous Solutions

Liquid

Collect in a sealed, labeled container for solid chemical waste

Collect in a sealed, labeled container for aqueous chemical waste

Arrange for pickup by licensed hazardous waste disposal service (Contact EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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